Cas no 4576-87-8 (4-5-DIBROMOISOTHIOZOLE-3-CARBOXYLIC ACID)

• Product Name: 4-5-DIBROMOISOTHIOZOLE-3-CARBOXYLIC ACID
• CAS No: 4576-87-8
• MF: C₄HBr₂NO₂S
• MW: 286.929238080978
• CID: 930022
• PubChem ID: 15122069
• Update Time: 2025-04-19

4-5-DIBROMOISOTHIOZOLE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-5-DIBROMOISOTHIOZOLE-3-CARBOXYLIC ACID
• 4,5-dibromo-1,2-thiazole-3-carboxylic acid
• 4576-87-8
• DTXSID60568550
• 4,5-Dibromoisothiazole-3-carboxylic acid

• Inchi： 1S/C4HBr2NO2S/c5-1-2(4(8)9)7-10-3(1)6/h(H,8,9)
• InChI Key： DWUCNGUOKOLMDG-UHFFFAOYSA-N
• SMILES： BrC1=C(SN=C1C(=O)O)Br

Computed Properties

• Exact Mass: 286.80743g/mol
• Monoisotopic Mass: 284.80947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų